Cas no 1488355-90-3 (5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 1488355-90-3
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• MDL: MFCD31555391
• CID: 4606990
• Update Time: 2025-05-19

5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one
• 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one(WXFC0255)
• 2H-Benzimidazol-2-one, 5-fluoro-1,3-dihydro-1,3-dimethyl-

• MDL： MFCD31555391
• Inchi： 1S/C9H9FN2O/c1-11-7-4-3-6(10)5-8(7)12(2)9(11)13/h3-5H,1-2H3
• InChI Key： MYWAEUSAZZXTGT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C2=CC=C(F)C=C2N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one

Introduction to 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one (CAS No. 1488355-90-3)

5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1488355-90-3, belongs to the benzimidazole class of molecules, which are well-known for their broad spectrum of pharmacological effects. The presence of a fluorine atom and methyl groups in its structure enhances its chemical reactivity and biological efficacy, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one consists of a benzimidazole core fused with a pyrimidinone moiety. The fluorine substituent at the 5-position introduces a polar nature to the molecule, which can influence its interactions with biological targets. Additionally, the dimethyl groups at the 1-position contribute to the steric hindrance and electronic distribution of the molecule, further modulating its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in developing novel compounds with benzimidazole scaffolds due to their demonstrated efficacy in various therapeutic areas. 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one has been studied for its potential applications in anticancer therapy. Preliminary research suggests that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in tumor progression. The fluorine atom, in particular, has been shown to enhance binding affinity and metabolic stability, which are critical factors for drug development.

Moreover, the structural motif of 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one has been explored for its antimicrobial properties. Studies have indicated that this compound can interact with bacterial enzymes and cellular components, leading to inhibition of microbial growth. The combination of fluorine and methyl groups appears to enhance its ability to disrupt bacterial cell walls and membranes, making it a potential candidate for treating resistant bacterial infections.

The synthesis of 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom is particularly challenging due to its high reactivity and tendency to undergo side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the final product.

Recent advances in computational chemistry have also played a crucial role in understanding the molecular interactions of 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one with biological targets. Molecular docking studies have revealed that this compound can bind effectively to specific protein receptors involved in cancer and inflammation pathways. These computational insights have guided experimental efforts toward optimizing the structure for improved bioavailability and therapeutic efficacy.

The pharmacokinetic profile of 5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) properties to assess its suitability for clinical use. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a drug candidate.

In conclusion,5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one (CAS No. 1488355-90-3) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical properties make it a valuable tool for further research in anticancer and antimicrobial therapies. As more studies are conducted on this molecule,5-fluoro-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one is expected to contribute valuable insights into drug design and development strategies.